Cas no 34601-91-7 (Benzofuran, 5-nitro-2-propyl-)

• Product Name: Benzofuran, 5-nitro-2-propyl-
• CAS No: 34601-91-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1464024
• PubChem ID: 22132958
• Update Time: 2025-04-20

Benzofuran, 5-nitro-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 5-nitro-2-propyl-
• 34601-91-7
• 2-Propyl-5-nitrobenzofuran
• SCHEMBL8178252
• 5-nitro-2-propylbenzofuran

• Inchi： 1S/C11H11NO3/c1-2-3-10-7-8-6-9(12(13)14)4-5-11(8)15-10/h4-7H,2-3H2,1H3
• InChI Key： QGGZEDYXOSRGLP-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C=C1CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 56.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans